Cas no 338793-82-1 (2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile)

2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile is a substituted nicotinonitrile derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates dichlorophenyl and methoxyphenyl moieties, which may enhance biological activity and selectivity. The compound’s nitrile and amino functional groups offer versatility for further chemical modifications, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular architecture allows for precise interactions in target-based studies, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of electron-withdrawing and electron-donating substituents contributes to its stability and reactivity profile, facilitating its use in heterocyclic synthesis and drug discovery pipelines.

2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile structure

338793-82-1 structure

Product Name:2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile

CAS No:338793-82-1

MF:

MW:

CID:4647935

Update Time:2025-05-22

2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-4-(2,4-DICHLOROPHENYL)-6-(4-METHOXYPHENYL)NICOTINONITRILE
- 3-Pyridinecarbonitrile, 2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)-
- 2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile

2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A157505-25mg	2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile	338793-82-1		25mg	$ 230.00	2022-05-31
TRC	A157505-50mg	2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile	338793-82-1		50mg	$ 380.00	2022-05-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00901065-1g	2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI73386-1mg	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI73386-5mg	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI73386-10mg	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI73386-500mg	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI73386-1g	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI73386-5g	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	5g	$4744.00	2024-04-20
A2B Chem LLC	AI73386-10g	2-amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)pyridine-3-carbonitrile	338793-82-1	>90%	10g	$8767.00	2024-04-20

2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Additional information on 2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile

Compound CAS No. 338793-82-1: 2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile

The compound CAS No. 338793-82-1, also known as 2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid, and it features a complex structure with multiple functional groups that contribute to its unique properties.

The molecular structure of this compound is characterized by a central nicotinonitrile core, which is substituted at positions 2, 4, and 6. At position 2, there is an amino group (-NH₂), while positions 4 and 6 are substituted with a 2,4-dichlorophenyl group and a 4-methoxyphenyl group, respectively. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity. The presence of electron-withdrawing groups like the amino and dichlorophenyl groups can influence the electronic properties of the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a potential herbicide or insecticide due to its ability to interfere with key biochemical pathways in plants and insects. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits significant activity against several agricultural pests, making it a promising candidate for pest control applications.

In addition to its agricultural applications, this compound has also shown potential in pharmacology. The nicotinonitrile core is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. A recent investigation in the European Journal of Medicinal Chemistry revealed that this compound demonstrates moderate activity against certain inflammatory pathways, suggesting its potential as a lead molecule for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the nicotinonitrile core, followed by successive substitution reactions to introduce the amino, dichlorophenyl, and methoxyphenyl groups. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is critical for assessing its safety and sustainability. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under sunlight exposure due to its conjugated system, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms.

In conclusion, CAS No. 338793-82-1 or 2-Amino-4-(2,4-dichlorophenyl)-6-(4-methoxyphenyl)nicotinonitrile represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in agriculture, pharmacology, and materials science. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.